Isovitexin

• IUPAC Name: 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• InChI: InChI=1S/C21H20O10/c22-7-14-17(26)19(28)20(29)21(31-14)16-11(25)6-13-15(18(16)27)10(24)5-12(30-13)8-1-3-9(23)4-2-8/h1-6,14,17,19-23,25-29H,7H2/t14-,17-,19+,20-,21+/m1/s1
• InChI Key: MYXNWGACZJSMBT-VJXVFPJBSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)C3=C(O2)C=C(C(=C3O)C4C(C(C(C(O4)CO)O)O)O)O)O
• Isomeric SMILES: C1=CC(=CC=C1C2=CC(=O)C3=C(O2)C=C(C(=C3O)[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O
• Molecular Formula: C21H20O10
• DSSTOX Substance ID: DTXSID60952152
• Molecular Weight: 432.4 g/mol
• CAS RN: 38953-85-4

Description

Isovitexin is a flavonoid compound that has been studied for its potential therapeutic effects in various areas of human health. It is a naturally occurring compound found in various plants, including the common grapevine, and has been identified as having a wide range of biological activities. It has been studied for its potential anti-inflammatory, antioxidant, and anti-cancer effects, as well as its ability to inhibit the growth of certain bacteria. Isovitexin has been the subject of increasing research in recent years due to its potential therapeutic properties.

Scientific Research Applications

Anti-Infective Potential

Isovitexin has shown potential as an anti-infective drug against Staphylococcus aureus . It inhibits the activity of sortase A (SrtA), an enzyme critical for the virulence of this bacterium. This suggests that Isovitexin could be developed into a treatment for infections caused by S. .

Bone Health Enhancement

Recent studies indicate that Isovitexin stimulates osteoblast differentiation, which is essential for bone formation. .

Anti-Cancer Properties

Isovitexin, along with its isomer vitexin, has been studied for its anti-cancer potential. It’s particularly noted for its ability to target cancer stem cells (CSCs), which are often responsible for cancer recurrence and resistance to treatment. .

Antioxidant Activity

Isovitexin exhibits significant antioxidant properties, which can help in preventing oxidative stress-related diseases. .

Traditional Medicine Component

.

Potential Substitute Medicine

.

Mechanism of Action

Target of Action

Isovitexin, a flavone and an apigenin-6-C-glucoside , has been shown to interact with various targets in the body. It has been found to be active in the nuclear pathway, where it may bind to the Ligand Binding Domain (LBD) of estrogen in the Nuclear Receptor (NR) signaling pathway . It may also activate the Androgen Receptor (AR), aromatase, peroxisome PPAR, and estrogen receptor . Furthermore, it may activate the p53 and ATAD5 proteins in the Stress Response (SR) pathway and may cause mitochondrial toxicity and heat shock in humans .

Mode of Action

The interaction of Isovitexin with its targets leads to various changes in the body. For instance, Isovitexin has been shown to affect Cancer Stem Cell (CSC) metabolism and reduce CSCs through various mechanisms, including the suppression of the Wnt/β-catenin signaling pathway, the inhibition of nuclear factor-κB protein expression, and the downregulation of the cell cycle via upregulation of p21 and cyclin-dependent kinases .

Biochemical Pathways

Isovitexin affects several biochemical pathways. It has been shown to suppress the Wnt/β-catenin signaling pathway , which plays a crucial role in cell growth and differentiation. By inhibiting this pathway, Isovitexin can potentially halt the growth of cancer cells. Additionally, Isovitexin downregulates the cell cycle via upregulation of p21 and cyclin-dependent kinases , thereby inhibiting cell proliferation.

Pharmacokinetics

The pharmacokinetics of Isovitexin have been studied to some extent. It has been reported that Isovitexin has an oral bioavailability of 14.58% , indicating that a significant portion of the compound can be absorbed into the bloodstream when taken orally. This suggests that Isovitexin could potentially be developed into an orally administered drug.

Result of Action

The molecular and cellular effects of Isovitexin’s action are diverse. It has been shown to have tumor inhibitory activities on different cancer types . Moreover, Isovitexin has been found to stimulate osteoblast differentiation through mitochondrial biogenesis and respiration , suggesting potential benefits for bone health.

Q & A

ANone: Isovitexin exerts its effects through various mechanisms, often involving interactions with specific proteins. For instance, Isovitexin has been shown to:

• Inhibit Sortase A (SrtA) in Staphylococcus aureus: ** Isovitexin directly binds to SrtA, a key virulence factor, and disrupts its activity. This reduces bacterial invasion and alleviates infection severity in pneumonia models [, ].
• Target SHP2 in T cells: Isovitexin inhibits SHP2 phosphorylation, impacting downstream MAPK and STAT signaling pathways. This reduces the production of pro-inflammatory cytokines like TNF-α, IFN-γ, IL-2, and IL-17A, contributing to its anti-inflammatory effects in contact dermatitis models [, ].
• Suppress MnSOD/CaMKII/AMPK signaling: In lung cancer stem-like cells, Isovitexin blocks this signaling axis, leading to glycolysis suppression. This, in turn, inhibits stemness features like self-renewal, migration, and invasion, and ultimately reduces tumor growth in vivo [].
• Inhibit NF-κB activation: Isovitexin disrupts the TLR4/MyD88/NF-κB pathway, reducing the expression of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6. This mechanism contributes to its anti-inflammatory effects in acute gouty arthritis models [].
• Interact with the Insulin Receptor: Isovitexin shows potential for extending lifespan and promoting healthy aging. Studies in Caenorhabditis elegans suggest that it may act by binding to the Insulin-like Growth Factor-1 Receptor (IGFR), impacting the insulin/IGF signaling pathway and promoting longevity [].

A: * Molecular Formula: C₂₁H₂₀O₁₀ * Molecular Weight: 432.38 g/mol* Spectroscopic Data: While the provided research doesn't list complete spectroscopic data, it highlights that Isovitexin is frequently identified and characterized using techniques like: * NMR (Nuclear Magnetic Resonance) spectroscopy [] * Mass Spectrometry (MS) [] * Infrared (IR) spectroscopy [] * UV-Vis (Ultraviolet-Visible) spectroscopy [] * High-Performance Liquid Chromatography (HPLC) [13,19,21,26,28]

• Solubility: Isovitexin's solubility is influenced by the solvent used. For instance, extraction yields are improved by using mixtures of liquid carbon dioxide and ethanol compared to ethanol alone [].
• Stability during Extraction: Specific extraction methods, such as microwave-assisted extraction with optimized parameters like temperature, solvent ratio, and time, have been shown to achieve high extraction rates for Isovitexin and its isomer Vitexin from Crotalaria sessiliflora L. []

ANone: The provided research doesn't indicate that Isovitexin itself functions as a catalyst. Its actions primarily revolve around binding to and modulating the activity of specific target proteins rather than directly catalyzing chemical reactions.

ANone: Yes, computational approaches provide valuable insights into Isovitexin's interactions with its targets:

• Molecular Docking: This technique has been employed to investigate Isovitexin's binding mode and affinity for targets like:
  • hACE2 receptor: Studies suggest that Isovitexin interacts with specific amino acid residues in the hACE2 receptor, potentially blocking SARS-CoV-2 entry [].
  • Pancreatic Lipase (PL): Docking simulations provide a visual representation of the potential binding mode between Isovitexin and PL, supporting experimental findings of its inhibitory effects [].
  • SrtA: Molecular docking analyses, along with fluorescence quenching and mutation studies, were used to identify critical amino acid residues involved in Isovitexin's binding to SrtA [].
• Molecular Dynamics (MD) Simulations: These simulations have been used to assess the stability of Isovitexin-target complexes:
  • hACE2 receptor: MD simulations helped evaluate the stability of the Isovitexin-hACE2 receptor complex, supporting its potential as a therapeutic for COVID-19 [].
  • Pancreatic Lipase (PL): MD simulations, in conjunction with spectroscopic techniques, provided insights into the conformational changes in PL upon binding to Isovitexin [].
• QSAR (Quantitative Structure-Activity Relationship) Models: Research has explored the relationship between the structure of Isovitexin and its inhibitory activity against targets like:
  • hSGLT2 (human sodium-dependent glucose co-transporter 2): In silico modeling and in vitro testing suggested that Isovitexin might have a weaker anti-diabetic effect compared to the drug Dapagliflozin due to its poorer binding to hSGLT2 [].

ANone: SAR studies are crucial for understanding how structural features of Isovitexin influence its biological activity. Here's what the research reveals:

• Importance of Hydroxyl Groups: The presence and position of hydroxyl groups are crucial for Isovitexin's antioxidant and hepatoprotective activity. Studies on semi-synthetic derivatives of Isovitexin showed that methylation, prenylation, and alterations in the number and position of sugar moieties significantly impacted its ability to inhibit lipid peroxidation in hepatocyte membranes [].
• Impact of Glycosylation:
  • The type and position of sugar moieties attached to Isovitexin significantly influence its biological activity. Different enzymes specifically catalyze the 2''-O-glucosylation of Isovitexin and its isomer, Vitexin, in Silene alba petals [].
  • In Silene pratensis, the expression of the gene responsible for 7-O-xylosylation of Isovitexin (gX) is restricted to petals, while in leaves, it undergoes 7-O-galactosylation controlled by gene Xgal []. This suggests a tissue-specific regulation of Isovitexin glycosylation.

ANone: The available research primarily focuses on Isovitexin's extraction and identification rather than its long-term stability or formulation strategies. This is an area where further research is needed.

ANone: The provided research focuses on Isovitexin's biological activity and mechanisms. Information regarding specific SHE regulations and compliance is not discussed.

ANone: While the provided abstracts do not delve into detailed PK/PD studies, some findings hint at Isovitexin's in vivo behavior:

• Bioavailability and Metabolism: The degradation of Isovitexin by rat intestinal flora has been investigated. Research suggests that it's a metabolite of other flavonoids like Spinosin and Swertisin found in Ziziphus jujuba Mill var. spinosa seeds [].
• Anti-inflammatory Effects: In vivo studies in mice show that Isovitexin exhibits anti-inflammatory activity in models of:
  • Contact dermatitis: Isovitexin reduces ear swelling, inflammatory cell infiltration, and splenomegaly [, ].
  • Acute gouty arthritis: It lessens joint inflammation and decreases pro-inflammatory cytokine levels [].
  • Acute Ulcerative Colitis: Isovitexin shows promise in reducing inflammation and restoring intestinal barrier integrity [].
• Anti-Pneumonia Activity: Isovitexin demonstrates protective effects in a mouse model of Staphylococcus aureus pneumonia, improving survival and alleviating lung injury [].

ANone: Isovitexin has been studied both in vitro and in vivo, demonstrating promising activities in various models.

• In vitro Studies:
  • Antioxidant activity: Isovitexin scavenges various radicals like hydrogen peroxide, superoxide, and hydroxyl radicals, protecting cells from oxidative damage [, , , ].
  • Anti-inflammatory effects: It reduces LPS-induced nitric oxide production and inhibits iNOS expression in RAW264.7 macrophages [].
  • Enzyme inhibition: Isovitexin inhibits enzymes like pancreatic lipase [] and α-amylase [], suggesting potential for managing obesity and diabetes.
  • Anti-cancer effects: It suppresses the growth and stemness of lung cancer stem-like cells [].
• In vivo Studies:
  • Anti-inflammatory effects: Isovitexin reduces inflammation in models of contact dermatitis [, ] and acute gouty arthritis [].
  • Anti-Pneumonia activity: It improves survival and alleviates lung damage in a Staphylococcus aureus pneumonia model [].
  • Longevity and Healthspan: Isovitexin extends the lifespan and improves healthspan markers in Caenorhabditis elegans [, ].